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Compound of Interest

Compound Name: Myristyl arachidate

Cat. No.: B1606813 Get Quote

For scientists and professionals in drug development and research, the quality and

characterization of reference materials are paramount. This guide provides a comprehensive

comparison of Myristyl arachidate (CAS 22413-04-3), a saturated wax ester, from various

suppliers. This document outlines the available data, analytical methods for its characterization,

and a comparison with alternative reference standards.

Product Specifications and Supplier Comparison
Myristyl arachidate, with the molecular formula C34H68O2 and a molecular weight of 508.9

g/mol , is offered by several chemical suppliers as a reference material.[1] The purity of these

standards is a critical factor for their use in analytical applications.

Two key suppliers with publicly available information are Larodan and BOC Sciences. Larodan

specifies a purity of greater than 99% for their Myristyl arachidate reference material.[2] In

contrast, BOC Sciences lists a purity of 95% for their product.[3] A detailed comparison of the

specifications is presented in Table 1.

Table 1: Comparison of Myristyl Arachidate Reference Material Specifications
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Specification Larodan BOC Sciences

Product Name Myristyl Arachidate MYRISTYL ARACHIDATE

Purity >99% 95%

Molecular Formula C34H68O2 C34H68O2

Molecular Weight 508.9 508.9

Physical State Solid Crystalline

Storage Room temperature -20°C

Alternative Reference Materials
For applications where an alternative to Myristyl arachidate may be suitable, other long-chain

wax esters can be considered. These alternatives, with similar physical and chemical

properties, include Myristyl Palmitate and Myricyl Palmitate. A summary of these alternatives is

provided in Table 2. The selection of an appropriate alternative would depend on the specific

requirements of the analytical method.

Table 2: Alternative Wax Ester Reference Materials

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

Myristyl Palmitate 4536-26-9 C30H60O2 452.8

Myricyl Palmitate 6027-71-0 C46H92O2 677.22[4]

Analytical Characterization and Experimental
Protocols
The identity and purity of Myristyl arachidate reference materials are typically established

using a combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a powerful tool for the analysis of volatile and semi-volatile compounds like wax

esters. The electron ionization (EI) mass spectrum of Myristyl arachidate, sourced from a

Larodan product, is available on PubChem and shows characteristic fragmentation patterns.[1]

Experimental Protocol: Gas Chromatography (GC) with Flame Ionization Detection (FID) for

Wax Ester Analysis

This protocol is a general method suitable for the analysis of long-chain wax esters like

Myristyl arachidate.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID)

Capillary Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness) is suitable.

Sample Preparation:

Accurately weigh and dissolve the Myristyl arachidate reference standard in a suitable

solvent (e.g., hexane or chloroform) to a concentration of approximately 1 mg/mL.

If analyzing a sample matrix, perform a lipid extraction followed by purification of the wax

ester fraction.

GC Conditions:

Injector Temperature: 300 °C

Detector Temperature: 320 °C

Oven Temperature Program:

Initial temperature: 150 °C, hold for 1 minute.

Ramp: 10 °C/minute to 320 °C.

Hold at 320 °C for 15 minutes.
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL (split or splitless injection can be used depending on the

concentration).

Data Analysis: The retention time of the peak corresponding to Myristyl arachidate in the

sample is compared to that of the reference standard. Quantification can be performed using

an internal or external standard calibration method.

High-Performance Liquid Chromatography (HPLC)
HPLC with a universal detector, such as an Evaporative Light Scattering Detector (ELSD) or a

Charged Aerosol Detector (CAD), is well-suited for the analysis of non-volatile compounds like

Myristyl arachidate.

Experimental Protocol: High-Performance Liquid Chromatography (HPLC) with Evaporative

Light Scattering Detection (ELSD) for Wax Ester Analysis

Instrumentation:

HPLC system with a gradient pump and autosampler.

Evaporative Light Scattering Detector (ELSD).

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase:

A: Acetonitrile

B: Isopropanol/Hexane (e.g., 85:15 v/v)

Gradient Program:

Start with 100% A.

Linearly increase to 100% B over 20 minutes.
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Hold at 100% B for 10 minutes.

Return to initial conditions and equilibrate for 10 minutes.

Flow Rate: 1.0 mL/min.

Column Temperature: 40 °C.

ELSD Settings:

Nebulizer Temperature: 40 °C

Evaporator Temperature: 60 °C

Gas Flow (Nitrogen): 1.5 L/min

Sample Preparation:

Dissolve the Myristyl arachidate reference standard and samples in a suitable solvent like

chloroform or a mixture of the initial mobile phase.

Filter the solutions through a 0.45 µm syringe filter before injection.

Data Analysis: Peak identification is based on retention time comparison with the reference

standard. For quantitative analysis, a calibration curve should be constructed using a series of

standard solutions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information. A 13C NMR spectrum for Myristyl
arachidate is available on PubChem, which can be used to confirm the carbon skeleton of the

molecule.

Visualizing the Comparison Workflow
To aid researchers in selecting and verifying a Myristyl arachidate reference material, the

following logical workflow can be followed.
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Workflow for Myristyl Arachidate Reference Material Comparison

Identify Potential Suppliers

Gather Product Specifications (CoA, Purity, etc.)

Compare Supplier Specifications

Select Primary and Alternative Reference Materials

Perform In-house Analytical Verification

GC-MS Analysis HPLC-ELSD/CAD Analysis NMR Spectroscopy

Compare Experimental Data with Supplier CoA

Qualify Reference Material for Intended Use

Click to download full resolution via product page

Caption: A logical workflow for the comparison and qualification of Myristyl arachidate
reference materials.
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Chemical Structure and Signaling Pathway Context
While Myristyl arachidate itself is not directly involved in signaling pathways, it is a component

of natural waxes and can be metabolized into its constituent fatty acid (arachidic acid) and fatty

alcohol (myristyl alcohol). These components can then enter various metabolic pathways.

Metabolic Fate of Myristyl Arachidate Components

Myristyl Arachidate

Esterase
(Hydrolysis)

Arachidic Acid (C20:0) Myristyl Alcohol (C14:0)

β-Oxidation Fatty Acid Synthesis

Oxidation & Activation

Acetyl-CoA Other Lipids

Click to download full resolution via product page

Caption: A simplified diagram illustrating the potential metabolic pathways of Myristyl
arachidate's constituent parts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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